Cas no 1541638-31-6 (2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy-)

• Product Name: 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy-
• CAS No: 1541638-31-6
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5273973
• Update Time: 2025-07-16

2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy-

• Inchi： 1S/C8H15NO4/c9-5-8(6(10)7(11)12)1-3-13-4-2-8/h6,10H,1-5,9H2,(H,11,12)
• InChI Key： ZZNLYYKPWDKPQS-UHFFFAOYSA-N
• SMILES： C(C1(CCOCC1)CN)(O)C(=O)O

Additional information on 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy-

Introduction to 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- (CAS No: 1541638-31-6)

The compound 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- (CAS No: 1541638-31-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of bioactive molecules. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which integrates several key pharmacophoric elements. The presence of a tetrahydro-α-hydroxy group and an aminomethyl substituent on the pyran ring system suggests a high degree of functional complexity. Such structural motifs are often employed in the development of molecules that exhibit inhibitory or modulatory effects on biological targets. The pyran core itself is a well-established scaffold in pharmaceutical chemistry, known for its ability to facilitate interactions with biological macromolecules such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. The 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- derivative stands out in this context due to its potential to serve as a precursor or intermediate in the synthesis of more complex pharmacological agents. Its structural features make it a promising candidate for further exploration in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies.

The synthesis of this compound involves intricate organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the tetrahydro-α-hydroxy group and the aminomethyl side chain requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic processes and asymmetric synthesis have enabled chemists to construct such complex molecules with greater precision, opening up new avenues for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary studies have suggested that derivatives of 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- may exhibit inhibitory effects on specific enzymes or receptors implicated in various diseases. For instance, modifications to the aminomethyl group could enhance binding affinity to target proteins, while the tetrahydro-α-hydroxy moiety might contribute to metabolic stability and bioavailability. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates.

The pharmaceutical industry has increasingly recognized the value of computationally derived insights in drug discovery. Molecular modeling techniques have been instrumental in predicting how different structural variations of 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- might interact with biological targets. By leveraging these computational tools, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy. This approach has accelerated the drug development pipeline significantly over recent years.

In addition to its synthetic appeal, this compound also holds promise for applications beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for researchers studying enzyme mechanisms or developing novel synthetic routes. For instance, derivatives of 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- could serve as probes to investigate enzyme kinetics or as building blocks for more complex molecules with tailored functionalities.

The future direction of research involving 2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy- is likely to be shaped by ongoing advancements in synthetic chemistry and biotechnology. As new methodologies emerge, chemists will be better equipped to construct increasingly complex molecules with precision and efficiency. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory discoveries into tangible therapeutic benefits.

In conclusion,2H-Pyran-4-acetic acid, 4-(aminomethyl)tetrahydro-α-hydroxy-* (CAS No: 1541638-31-6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a promising candidate for further exploration in drug discovery and therapeutic applications. As research continues to evolve，this compound is poised to play a significant role in shaping the future of medicinal chemistry.